Methylenomycin A

• CAS RN: 52775-76-5
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: (1S,2R,5S)-1,5-dimethyl-3-methylidene-4-oxo-6-oxabicyclo[3.1.0]hexane-2-carboxylic acid
• InChI: InChI=1S/C9H10O4/c1-4-5(7(11)12)8(2)9(3,13-8)6(4)10/h5H,1H2,2-3H3,(H,11,12)/t5-,8-,9+/m0/s1
• InChI Key: HBECYYFDLZZMPL-WLGLDCGKSA-N
• Isomeric SMILES: C[C@]12[C@@H](C(=C)C(=O)[C@]1(O2)C)C(=O)O
• SMILES: CC12C(C(=C)C(=O)C1(O2)C)C(=O)O
• synonyms: methylenomycin A

Description

Methylenomycin A is a natural product found in Streptomyces violaceoruber, Streptomyces albidoflavus, and other organisms with data available.

Scientific Research Applications

Regulation and Biosynthesis in Streptomyces coelicolor

Methylenomycin A, produced by Streptomyces coelicolor A3(2), is of significant interest due to its unique regulatory and biosynthetic characteristics. It's especially intriguing to synthetic biologists because the biosynthetic, regulatory, and resistance genes for this compound are located in a single cluster, facilitating transfer between bacterial strains. A mathematical modeling study by Bowyer et al. (2017) explored the architecture of the regulatory system controlling its production, providing insights for potential exploitation in synthetic regulatory systems for novel natural products and antibiotics.

Discovery of Inducers and Genome Mining

The discovery of inducers that trigger this compound production is a crucial area of research. Corre et al. (2008) identified a new class of 2-alkyl-4-hydroxymethylfuran-3-carboxylic acids (AHFCAs), termed Mm furans, that specifically induce the production of this compound in S. coelicolor. This finding, derived from comparative metabolic profiling and genomic analyses, suggests AHFCAs could be a general class of antibiotic biosynthesis inducers in Streptomyces species.

Biosynthetic Pathway Elucidation

Understanding the biosynthesis of this compound has been a focus of several studies. Challis and Chater (2001) demonstrated the incorporation of [U-13C]glycerol into this compound in Streptomyces coelicolor, shedding light on its biosynthetic pathway. Furthermore, Corre and Challis (2005) provided evidence for the condensation of a diketide with a pentulose in the methylenomycin biosynthetic pathway, offering insights into the formation of its complex molecular structure.

Regulatory Mechanisms

The regulation of methylenomycin production involves various elements, including extracellular signaling and translational control. A study by O'Rourke et al. (2009) revealed that translational control, two repressors, and an activator all contribute to this regulation in Streptomyces coelicolor. This complex interplay is crucial for understanding the production and potential manipulation of methylenomycin for therapeutic applications.

Plasmid Analysis in Streptomyces violaceoruber

The genetic elements related to methylenomycin production have also been investigated in other species like Streptomyces violaceoruber. Spatz et al. (2002) analyzed the structure of two extrachromosomal elements, pSV1 and pSV2, in Streptomyces violaceoruber SANK95570, contributing to the broader understanding of methylenomycin biosynthesis across different Streptomyces species.